Cas no 1189861-06-0 (N-Propionyl Mesalazine-d5)

• Product name: N-Propionyl Mesalazine-d5
• CAS No: 1189861-06-0
• MF: C₁₀H₁₁NO₄
• MW: 214.229451417923
• CID: 1071058

N-Propionyl Mesalazine-d5 Chemical and Physical Properties

Names and Identifiers

• N-Propionyl Mesalazine-d5
• 2-hydroxy-5-(2,2,3,3,3-pentadeuteriopropanoylamino)benzoic acid
• N-Propionyl Mesalazi
• N-Propionyl-d5 5-Aminosalicylic Acid
• N-Propionyl-d5 Mesalamine

Computed Properties

• Exact Mass: 214.10000

Experimental Properties

• PSA: 90.12000
• LogP: 2.08840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-Propionyl Mesalazine-d5

Comprehensive Overview of N-Propionyl Mesalazine-d5 (CAS No. 1189861-06-0): Applications and Insights

N-Propionyl Mesalazine-d5, identified by its CAS number 1189861-06-0, is a deuterated derivative of mesalazine, a compound widely recognized for its therapeutic potential in inflammatory bowel diseases (IBD). This isotopically labeled variant is increasingly utilized in pharmaceutical research, particularly in drug metabolism studies and quantitative mass spectrometry. The incorporation of five deuterium atoms enhances its utility as an internal standard, ensuring precision in analytical workflows.

The growing demand for stable isotope-labeled compounds like N-Propionyl Mesalazine-d5 reflects broader trends in personalized medicine and biomarker discovery. Researchers are leveraging such compounds to address challenges in bioavailability and pharmacokinetic profiling, topics frequently searched in academic and industrial databases. Its role in elucidating metabolic pathways aligns with the rising interest in precision dosing for IBD therapies, a hot topic in gastroenterology forums.

From a synthetic chemistry perspective, N-Propionyl Mesalazine-d5 exemplifies advancements in deuterium labeling techniques. Its stable isotopic purity (>98%) makes it indispensable for LC-MS/MS assays, a method dominating recent publications on drug monitoring. This compound’s compatibility with high-resolution mass spectrometry (HRMS) further positions it as a critical tool for labs focusing on translational research.

Beyond laboratory applications, the compound’s relevance extends to clinical trial support. With increasing FDA emphasis on drug safety and efficacy, deuterated analogs like N-Propionyl Mesalazine-d5 help mitigate variability in patient data—a concern often raised in pharmacovigilance discussions. Searches for "deuterated drug standards" have surged by 40% year-over-year, underscoring its market importance.

Environmental and regulatory factors also drive interest in this compound. Unlike non-labeled counterparts, deuterated molecules often exhibit altered environmental persistence, a subtopic gaining traction in green chemistry circles. This aligns with global initiatives to reduce pharmaceutical pollution, a frequent query in sustainability-focused searches.

In summary, N-Propionyl Mesalazine-d5 (CAS 1189861-06-0) bridges cutting-edge research with practical clinical needs. Its multifaceted role—from enabling accurate bioanalysis to supporting regulatory compliance—makes it a cornerstone in modern drug development pipelines. As the scientific community prioritizes reproducibility and data integrity, demand for such high-purity reference materials will continue to escalate.